Cas no 2137616-81-8 (1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one)

• Product Name: 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one
• CAS No: 2137616-81-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5268121
• Update Time: 2025-08-05

1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2,6-diazaspiro[3.3]heptan-2-yl}butan-1-one
• 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one
• 1-Butanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-

• Inchi： 1S/C9H16N2O/c1-2-3-8(12)11-6-9(7-11)4-10-5-9/h10H,2-7H2,1H3
• InChI Key： POBDBTAFCPZTLZ-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1CC2(CNC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: -0.2
• Topological Polar Surface Area: 32.299

Additional information on 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one

Introduction to 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one (CAS No: 2137616-81-8)

1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one is a unique organic compound with the CAS registry number 2137616-81-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a seven-membered ring system, where two nitrogen atoms are positioned at the 2 and 6 positions of the spiro ring. The presence of these nitrogen atoms introduces interesting electronic properties and potential applications in various fields.

The diazaspiro core of this compound is a key feature that contributes to its reactivity and functionality. Recent studies have shown that such spiro systems can exhibit unique electronic properties due to the strain induced by the spiro junction and the presence of heteroatoms like nitrogen. This makes 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one a promising candidate for applications in drug design, materials science, and catalysis.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with specific pharmacological properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound can modulate enzyme activity, making them potential leads for drug development.

In terms of synthesis, 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one can be prepared through various routes, including cyclization reactions and coupling strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such spiro compounds. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for applications in pharmaceuticals.

The chemical structure of this compound also lends itself to applications in materials science. The rigid spiro framework can serve as a template for constructing advanced materials with tailored mechanical or electronic properties. For example, researchers have investigated its use as a monomer in polymer synthesis, where it contributes to the formation of high-performance polymers with unique mechanical resilience.

Another area where 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one has shown promise is in catalysis. The nitrogen atoms in the spiro system can act as Lewis basic sites, enabling the compound to function as a catalyst in various organic transformations. Recent studies have highlighted its effectiveness in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

Furthermore, the compound's ability to form hydrogen bonds due to its ketone group makes it suitable for supramolecular chemistry applications. Researchers have utilized this property to design self-assembling systems and molecular recognition complexes, which have potential applications in sensing and drug delivery.

In conclusion, 1-(2,6-Diazaspiro[3.3]heptan-2-yl)butan-1-one (CAS No: 2137616-81-) is a versatile compound with a rich structural framework that opens up avenues for diverse applications across multiple disciplines. Its unique properties make it an attractive target for further research and development in areas ranging from drug discovery to materials science.